Cas no 54649-05-7 (4-(4-iodophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione)

• Product Name: 4-(4-iodophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione
• CAS No: 54649-05-7
• MF: C₁₈H₁₅IN₄S
• MW: 446.307974100113
• CID: 1590325
• PubChem ID: 3041672
• Update Time: 2025-04-21

4-(4-iodophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 4-(4-iodophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione
• 2,4-Dihydro-4-(4-iodophenyl)-5-((2-methyl-1H-indol-3-yl)methyl)-3H-1,2,4-triazole-3-thione
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(4-iodophenyl)-5-((2-methyl-1H-indol-3-yl)methyl)-
• AC1MIBP3
• CTK5A2074
• AG-F-90334
• LS-156219
• 2,4-Dihydro-4-(4-iodophenyl)-5-((2-methyl-1H-indol-3-yl)methyl)-3H-1,2,4-triazole-3-thione; 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(4-iodophenyl)-5-((2-methyl-1H-indol-3-yl)methyl)-; AC1MIBP3; CTK5A2074; AG-F-90334; LS-156219;
• DTXSID00203099
• 54649-05-7

• Inchi： 1S/C18H15IN4S/c1-11-15(14-4-2-3-5-16(14)20-11)10-17-21-22-18(24)23(17)13-8-6-12(19)7-9-13/h2-9,20H,10H2,1H3,(H,22,24)
• InChI Key： AJWMIUGKGODHHJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)N1C(NN=C1CC1=C(C)NC2C=CC=CC1=2)=S

Computed Properties

• Exact Mass: 446.00595
• Monoisotopic Mass: 446.00621
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.5
• XLogP3: 4.3

Experimental Properties

• Density: 1.72
• Boiling Point: 574.3°C at 760 mmHg
• Flash Point: 301.1°C
• Refractive Index: 1.777
• PSA: 43.42